Cas no 365996-07-2 (2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine)

• Product Name: 2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine
• CAS No: 365996-07-2
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• MDL: MFCD08703285
• CID: 293150
• PubChem ID: 17750405
• Update Time: 2025-06-13

2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
• 2-BroMo-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
• 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine HCl
• 2-bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrochloride
• Thiazolo[5,4-c]pyridine, 2-bromo-4,5,6,7-tetrahydro-
• 365996-07-2
• AKOS016001121
• AS-68137
• F31120
• 2-Bromo-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• CS-0060817
• SCHEMBL765291
• AB48472
• FT-0646151
• 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine
• A847128
• DB-069407
• 2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine

• MDL： MFCD08703285
• Inchi： 1S/C6H7BrN2S/c7-6-9-4-1-2-8-3-5(4)10-6/h8H,1-3H2
• InChI Key： UIBFPUKBRPPEBC-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CNCC2)S1

Computed Properties

• Exact Mass: 253.92800
• Monoisotopic Mass: 217.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 160.2°C
• PSA: 53.16000
• LogP: 2.68210

2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD223937)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Bromo-4,5,6,7-tetrahydrothiazolo5,4-cpyridine

Comprehensive Overview of 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (CAS No. 365996-07-2)

2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (CAS No. 365996-07-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated thiazolo-pyridine derivative is characterized by a fused thiazole and tetrahydropyridine ring system, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's molecular formula, C₇H₉BrN₂S, highlights the presence of a bromo substituent, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecules for medicinal chemistry. Recent studies have explored its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current trends in precision medicine and personalized therapeutics.

In the context of green chemistry, CAS 365996-07-2 has been investigated for its compatibility with sustainable synthetic protocols. For instance, microwave-assisted synthesis and flow chemistry techniques have been employed to optimize its production, reducing waste and energy consumption. This aligns with the growing demand for eco-friendly chemical processes—a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Its thiazolo[5,4-c]pyridine scaffold resembles bioactive motifs found in neuromodulators, sparking inquiries about its blood-brain barrier permeability. Such queries are common in AI-driven drug design platforms, where researchers seek bioisosteres for lead optimization.

From a commercial perspective, suppliers often highlight the compound's purity (>98%) and stability under inert conditions, addressing FAQs about storage recommendations and handling precautions. Analytical data, including HPLC and NMR spectra, are typically provided to meet stringent quality standards—a critical consideration for buyers searching for reliable sourcing.

In summary, 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (CAS No. 365996-07-2) represents a multifaceted tool for modern chemistry. Its applications span from catalysis to bioconjugation, reflecting its adaptability to evolving scientific needs. As interest in heterocyclic building blocks grows, this compound continues to be a subject of innovative research and discussion.